Cas no 2034593-96-7 (N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-2,3,5,6-tetramethylbenzene-1-sulfonamide)

• Product Name: N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-2,3,5,6-tetramethylbenzene-1-sulfonamide
• CAS No: 2034593-96-7
• MF: C₂₀H₂₃NO₃S₂
• MW: 389.5315
• CID: 5355751
• Update Time: 2025-05-19

N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-2,3,5,6-tetramethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-2,3,5,6-tetramethylbenzenesulfonamide
• N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-2,3,5,6-tetramethylbenzenesulfonamide
• N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-2,3,5,6-tetramethylbenzene-1-sulfonamide

• Inchi： 1S/C20H23NO3S2/c1-12-9-13(2)15(4)20(14(12)3)26(23,24)21-10-18(22)17-11-25-19-8-6-5-7-16(17)19/h5-9,11,18,21-22H,10H2,1-4H3
• InChI Key： PWGJGWHBSJSTRR-UHFFFAOYSA-N
• SMILES： S(C1C(C([H])([H])[H])=C(C([H])([H])[H])C([H])=C(C([H])([H])[H])C=1C([H])([H])[H])(N([H])C([H])([H])C([H])(C1=C([H])SC2=C([H])C([H])=C([H])C([H])=C12)O[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 562
• XLogP3: 4.2
• Topological Polar Surface Area: 103

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-2,3,5,6-tetramethylbenzene-1-sulfonamide

Comprehensive Overview of N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-2,3,5,6-tetramethylbenzene-1-sulfonamide (CAS No. 2034593-96-7)

N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-2,3,5,6-tetramethylbenzene-1-sulfonamide (CAS No. 2034593-96-7) is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a benzothiophene moiety with a tetramethylbenzene sulfonamide group, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating protein-protein interactions and enzyme inhibition, which are critical in treating various diseases.

The compound’s CAS No. 2034593-96-7 is often searched in academic and industrial databases due to its relevance in medicinal chemistry. Its structural complexity and functional groups, such as the hydroxyethyl and sulfonamide components, contribute to its versatility in synthetic pathways. Recent studies highlight its role as a precursor or intermediate in the synthesis of more complex molecules targeting inflammatory pathways and metabolic disorders. This aligns with the growing demand for novel therapeutic agents in precision medicine.

One of the key reasons N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-2,3,5,6-tetramethylbenzene-1-sulfonamide stands out is its potential synergy with modern drug design technologies, such as AI-driven molecular modeling and high-throughput screening. These approaches leverage computational tools to predict binding affinities and optimize pharmacokinetic properties, which are hot topics in pharmaceutical R&D. The compound’s benzothiophene core is particularly noteworthy, as this scaffold is prevalent in FDA-approved drugs for conditions like cancer and central nervous system disorders.

From a synthetic chemistry perspective, the tetramethylbenzene sulfonamide group in this compound offers steric and electronic advantages, enhancing its stability and reactivity in various chemical environments. This makes it a valuable building block for constructing libraries of derivatives for structure-activity relationship (SAR) studies. Researchers frequently explore its hydroxyethyl linker as a modifiable site to improve solubility or target specificity, addressing common challenges in drug formulation.

In the context of sustainability and green chemistry, CAS No. 2034593-96-7 has also been examined for its potential to reduce synthetic steps in multi-component reactions. The integration of benzothiophene and sulfonamide functionalities in a single molecule can streamline the synthesis of bioactive compounds, minimizing waste and energy consumption. This aligns with the pharmaceutical industry’s shift toward environmentally friendly practices, a topic increasingly emphasized in scientific literature and conferences.

Another area of interest is the compound’s role in proteomics and chemical biology. Its ability to interact with specific protein domains makes it a candidate for developing probes or inhibitors to study cellular pathways. For instance, the sulfonamide group is known to bind carbonic anhydrases, a family of enzymes implicated in numerous physiological processes. Such applications are frequently discussed in forums and publications focused on targeted therapy and biomarker discovery.

Given the rising popularity of personalized medicine, the structural features of N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-2,3,5,6-tetramethylbenzene-1-sulfonamide offer opportunities for tailoring therapies to individual genetic profiles. Its modular design allows for modifications that can enhance selectivity toward specific biological targets, reducing off-target effects—a major concern in drug development. This resonates with current searches on precision oncology and next-generation therapeutics.

In summary, N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-2,3,5,6-tetramethylbenzene-1-sulfonamide (CAS No. 2034593-96-7) represents a multifaceted compound with broad implications in drug discovery, chemical biology, and sustainable synthesis. Its unique architecture and functional diversity position it as a valuable tool for addressing unmet medical needs and advancing scientific innovation. As research continues, this compound is likely to remain a focal point in discussions about small-molecule therapeutics and rational drug design.